Cas no 5980-29-0 (3,4-dichloro-N-ethylbenzamide)

• Product Name: 3,4-dichloro-N-ethylbenzamide
• CAS No: 5980-29-0
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 950701
• PubChem ID: 347961
• Update Time: 2025-04-19

3,4-dichloro-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-ethylbenzamide
• 3,4-Dichlor-benzoesaeure-ethylamid
• AC1L88HW
• N-Ethyl-3,4-dichlor-benzamid
• NSC406906
• STK043067
• SureCN4146849
• 5980-29-0
• NSC-406906
• SCHEMBL4146849
• DTXSID20324518
• AKOS000396661

• Inchi： 1S/C9H9Cl2NO/c1-2-12-9(13)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： AAWBPQBSUNBNCO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCC)=O)Cl

Computed Properties

• Exact Mass: 217.00627
• Monoisotopic Mass: 217.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 317.6°C at 760 mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.551
• PSA: 29.1
• LogP: 3.13400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives